Cas no 1707-03-5 (Diphenylphosphinic acid)

Diphenylphosphinic acid is a versatile organic compound known for its excellent thermal stability and chemical inertness. It is highly effective in various applications, including as a catalyst in organic synthesis and as a corrosion inhibitor in metal treatment. Its unique molecular structure contributes to its high solubility in organic solvents, making it suitable for diverse chemical reactions.
Diphenylphosphinic acid structure
Diphenylphosphinic acid structure
Product Name:Diphenylphosphinic acid
CAS No:1707-03-5
MF:C12H11O2P
MW:218.188304185867
MDL:MFCD00002132
CID:41846
PubChem ID:15567
Update Time:2025-07-26

Diphenylphosphinic acid Chemical and Physical Properties

Names and Identifiers

    • Diphenylphosphinic acid
    • AURORA KA-1519
    • DIPHENYLPHOSPINIC ACID
    • DIPHENYLPHOSPHONIC ACID
    • diphenyl-phosphinicaci
    • Hydroxydiphenylphosphine oxide
    • Phosphinic acid, diphenyl-
    • Diphenylphosphine acid
    • diphenyl-phosphinic acid
    • diphenylphosphosphinic acid
    • EINECS 216-948-5
    • PHOSPHINIC ACID,DIPHENYL
    • Phosphinicacid, diphenyl- (6CI,8CI,9CI)
    • NSC 13583
    • Bis(phenyl)phosphinic acid
    • DIPHENYLPHOSPHINICACID
    • Diphenylphosphinic acid,99%
    • BEQVQKJCLJBTKZ-UHFFFAOYSA-N
    • Diphenylphosphinic acid, 99%
    • C12H11O2P
    • NSC13583
    • diphenyl phosphinic acid
    • di(phenyl)phosphinic acid
    • P,P-Diphenylphosphinic Acid
    • KSC180O2H
    • Phosphinicacid, P,P-diphenyl-
    • Jsp003478
    • BEQVQKJCLJBTKZ-UHFFFAOYSA-
    • SCHEMBL191567
    • 1707-03-5
    • NSC-13583
    • AC-13461
    • A811225
    • W-107884
    • Diphenylphosphinic acid, >=98.0% (T)
    • Q27117287
    • HMS1577E07
    • SCHEMBL9917195
    • SY018987
    • InChI=1/C12H11O2P/c13-15(14,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10H,(H,13,14)
    • CS-W014805
    • FT-0625282
    • 3R2HB96RZT
    • NS00001854
    • UNII-3R2HB96RZT
    • BRN 2804567
    • MFCD00002132
    • DiphenylphosphinsA currencyure
    • CHEBI:37832
    • DTXSID70168929
    • AKOS004906773
    • EN300-243384
    • D3627
    • STL454948
    • P,P-Diphenylphosphinic Acid; Diphenylphosphinic Acid; Hydroxydiphenylphosphine Oxide; NSC 13583
    • DB-029682
    • MDL: MFCD00002132
    • Inchi: 1S/C12H11O2P/c13-15(14,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10H,(H,13,14)
    • InChI Key: BEQVQKJCLJBTKZ-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)(=O)O
    • BRN: 2804567

Computed Properties

  • Exact Mass: 218.05000
  • Monoisotopic Mass: 218.049666
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Color/Form: White crystalline powder.
  • Density: 1.2500
  • Melting Point: 193.0 to 197.0 deg-C
  • Boiling Point: 446.2℃ at 760 mmHg
  • Flash Point: 223.7℃
  • Refractive Index: 1.602
  • Solubility: 0.1 M NaOH: soluble0.5g/10 mL, clear, colorless
  • Water Partition Coefficient: Soluble in water.
  • PSA: 47.11000
  • LogP: 1.90780
  • Solubility: Soluble in water.

Diphenylphosphinic acid Security Information

Diphenylphosphinic acid Customs Data

  • HS CODE:29310095
  • Customs Data:

    China Customs Code:

    29310095

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Diphenylphosphinic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1707-03-5)Diphenylphosphinic acid
Order Number:LE2224;LE2468652
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:42
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1707-03-5)Diphenylphosphinic acid
Order Number:sfd2615
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
(CAS:1707-03-5)Diphenylphosphinic acid
Order Number:JH217
Stock Status:in Stock
Quantity:200kg
Purity:98.00%
Pricing Information Last Updated:Monday, 8 January 2024 17:37
Price ($): negotiated
Email:17464331@qq.com

Diphenylphosphinic acid Spectrogram

13C NMR
13C NMR
GC-MS
GC-MS
1H NMR 300 MHz DMSO
1H NMR
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1707-03-5)Diphenylphosphinic acid
LE2224;LE2468652
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:1707-03-5)Diphenylphosphinic acid
sfd2615
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email